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Calcium silicate hydrate (C-S-H) is the primary binding phase in Portland cement concrete,

dictating its strength and durability.[1][2][3][4] Beyond construction, its high specific surface

area and bioactive properties have garnered interest in fields like drug delivery and bone tissue

engineering.[1][5] This technical guide provides a comprehensive overview of the core

properties of C-S-H, detailed experimental protocols for its characterization, and visualizations

of key relationships and workflows.

Chemical Composition and Structure
C-S-H is a quasi-amorphous material with a variable stoichiometry, which is why it is often

denoted with hyphens (C-S-H).[1][3] Its chemical formula can be generally represented as

(CaO)x(SiO2)y(H2O)z, where the Ca/Si ratio (x/y) typically ranges from approximately 0.7 to

2.3.[6] This ratio is a critical parameter that significantly influences the material's properties.[7]

[8]

The atomic structure of C-S-H is layered, bearing similarities to the naturally occurring

crystalline minerals tobermorite and jennite.[3][6][9] These models serve as the basis for

understanding the nanoscale structure of C-S-H.

Tobermorite-like structures: Predominant at lower Ca/Si ratios, these structures consist of

silicate chains running between calcium oxide layers.[6][10]
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Jennite-like structures: More prevalent at higher Ca/Si ratios, these structures have a

different arrangement of silicate chains and a higher concentration of hydroxyl groups

associated with calcium.[6][10]

The silicate anions in C-S-H exist as tetrahedral units ([SiO4]) that can polymerize to form

chains of varying lengths.[2] The degree of polymerization is influenced by the Ca/Si ratio, with

higher ratios leading to shorter silicate chains.[2]

Physical and Mechanical Properties
The mechanical properties of C-S-H are intrinsically linked to its composition and nanoscale

structure. Nanoindentation is a key technique used to measure the elastic modulus and

hardness of the C-S-H phase in cement paste.[11][12]

Table 1: Mechanical Properties of C-S-H Measured by Nanoindentation

Property
C-S-H
Type/Condition

Value Reference

Elastic Modulus
Low-Density (LD) C-

S-H
~22 GPa [12]

High-Density (HD) C-

S-H
~29 GPa [12]

Ca/Si ratio ~1.8

(looser)
25-30 GPa [7]

Ca/Si ratio ~1.8

(denser)
35.9 GPa [7]

Ca/Si ratio 0.7 27 GPa [8]

Ca/Si ratio 2.1 20 GPa [8]

Hardness Ca/Si ratio 0.7 1.10 GPa [8]

Ca/Si ratio 2.1 0.32 GPa [8]
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Studies have shown the existence of at least two distinct phases of C-S-H within hydrated

cement paste, often referred to as low-density and high-density C-S-H, each with different

mechanical properties.[11][12] The water content within the nanometer-sized gel pores also

significantly impacts the mechanical behavior of C-S-H.[13]

Thermodynamic Properties
The thermodynamic stability and dissolution behavior of C-S-H are crucial for predicting the

long-term performance of cementitious materials and for applications in drug delivery where

controlled dissolution is required.[1] The solubility of C-S-H is incongruent, meaning the

composition of the solid phase changes as it dissolves.[14]

Table 2: Thermodynamic Data for C-S-H and Related Phases

Phase Property Value Conditions Reference

C-S-H(I)

(Tobermorite-

like)

Apparent

Solubility Product

(log Ksp)

Varies with Ca/Si

ratio
25 °C [15]

C-S-H(II)

(Jennite-like)

Apparent

Solubility Product

(log Ksp)

Varies with Ca/Si

ratio
25 °C [15]

C-S-H
Enthalpy of

Formation (ΔfH°)

Varies with Ca/Si

ratio
Standard State [16]

The solubility of C-S-H decreases with increasing temperature.[14] Thermodynamic models are

used to predict the pH and the concentrations of calcium and silicon in solution as a function of

the solid's Ca/Si ratio.[14]

Experimental Protocols
Synthetic C-S-H can be prepared through several methods, allowing for controlled Ca/Si ratios.

Direct Reaction: This method involves the reaction of CaO and SiO2 in water.[17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.scientific.net/AMR.177.613
https://nrc-publications.canada.ca/eng/view/accepted/?id=60d6403a-eb80-4342-9e6c-f8801ebdb430
https://www.researchgate.net/figure/The-porous-structure-of-C-S-H-gel-at-the-mesoscale-The-pore-structure-in-C-S-H-gel-at-a_fig9_335236293
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Thermodynamic_Properties_of_Hydrated_Calcium_Silicate.pdf
https://iccc-online.org/fileadmin/gruppen/iccc/proceedings/12/pdf/fin00290.pdf
https://inis.iaea.org/records/95eq0-8je93/files/43063335.pdf?download=1
https://inis.iaea.org/records/95eq0-8je93/files/43063335.pdf?download=1
https://www.researchgate.net/publication/323707469_Thermodynamic_properties_of_C-S-H_C-A-S-H_and_M-S-H_phases_Results_from_direct_measurements_and_predictive_modelling
https://iccc-online.org/fileadmin/gruppen/iccc/proceedings/12/pdf/fin00290.pdf
https://iccc-online.org/fileadmin/gruppen/iccc/proceedings/12/pdf/fin00290.pdf
https://files01.core.ac.uk/download/pdf/16750866.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Double Precipitation: This involves mixing solutions of a soluble calcium salt (e.g., calcium

nitrate, Ca(NO3)2) and a soluble silicate (e.g., sodium silicate, Na2SiO3).[3][5]

Detailed Protocol for Double Precipitation:

Solution Preparation: Prepare aqueous solutions of calcium nitrate (e.g., 0.2 mol/L) and

sodium silicate (e.g., 0.1 mol/L) using deionized water that has been boiled to remove

dissolved CO2.[5]

Precipitation: Add the calcium nitrate and sodium silicate solutions dropwise into a reaction

vessel containing deionized water with vigorous stirring. The pH of the system can be

adjusted and maintained (e.g., at 11.7 ± 0.5) using a NaOH solution.[18]

Aging: The resulting suspension is stirred for a specified period (e.g., 1 to 24 hours) to allow

the precipitate to age.[5][18]

Washing and Filtration: The C-S-H precipitate is separated from the solution by filtration. It is

then washed multiple times with a water-ethanol mixture to remove residual ions.[5][19]

Drying: The washed precipitate is dried, for example, under vacuum for 24 hours.[19]

A suite of analytical techniques is employed to characterize the properties of C-S-H.

X-Ray Diffraction (XRD): Used to identify the crystalline phases present and to assess the

semi-crystalline nature of C-S-H.[17][20]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 29Si MAS NMR is a powerful tool for

probing the local atomic environment of silicon, providing information on the degree of

silicate polymerization (Qn speciation).[2][19][20]

Transmission Electron Microscopy (TEM): Provides direct visualization of the nanoscale

morphology of C-S-H, which can be foil-like or fibrillar.[19][21][22]

Atomic Force Microscopy (AFM): Can be used to image the surface topography and

measure mechanical properties at the nanoscale.

Nanoindentation: Measures the hardness and elastic modulus of the C-S-H phase.[7][8][11]
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Workflow for C-S-H Characterization:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://ins.uni-bonn.de/media/public/publication-media/INSPreprint0701DoladoGriebelHamaekers.pdf?pk=131
https://scholarsportal.info/ip-blocked/
https://pubs.acs.org/doi/10.1021/jp302240c
https://pmc.ncbi.nlm.nih.gov/articles/PMC2739865/
https://asu.elsevierpure.com/en/publications/raman-spectroscopy-of-c-s-h-tobermorite-and-jennite/
https://www.scientific.net/AMR.177.613
https://www.scientific.net/AMR.177.613
https://nrc-publications.canada.ca/eng/view/accepted/?id=60d6403a-eb80-4342-9e6c-f8801ebdb430
https://www.researchgate.net/figure/The-porous-structure-of-C-S-H-gel-at-the-mesoscale-The-pore-structure-in-C-S-H-gel-at-a_fig9_335236293
https://iccc-online.org/fileadmin/gruppen/iccc/proceedings/12/pdf/fin00290.pdf
https://inis.iaea.org/records/95eq0-8je93/files/43063335.pdf?download=1
https://www.researchgate.net/publication/323707469_Thermodynamic_properties_of_C-S-H_C-A-S-H_and_M-S-H_phases_Results_from_direct_measurements_and_predictive_modelling
https://files01.core.ac.uk/download/pdf/16750866.pdf
https://www.cetjournal.it/cet/21/88/083.pdf
https://eprints.whiterose.ac.uk/id/eprint/89187/8/1743676115Y%252E0000000038.pdf
https://heronjournal.nl/64-12/2.pdf
https://haimeizheng.lbl.gov/wp-content/uploads/sites/9/2022/01/132.pdf
https://www.researchgate.net/figure/Transmission-electron-microscope-TEM-characterization-of-calcium-silicate-hydrate_fig4_378341077
https://www.benchchem.com/product/b1143342#fundamental-properties-of-calcium-silicate-hydrate-for-researchers
https://www.benchchem.com/product/b1143342#fundamental-properties-of-calcium-silicate-hydrate-for-researchers
https://www.benchchem.com/product/b1143342#fundamental-properties-of-calcium-silicate-hydrate-for-researchers
https://www.benchchem.com/product/b1143342#fundamental-properties-of-calcium-silicate-hydrate-for-researchers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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